6-methyl-3-[(2E)-6-methylhepta-2,5-dien-2-yl]-2-phenyloxane

• IUPAC Name: 6-methyl-3-[(2E)-6-methylhepta-2,5-dien-2-yl]-2-phenyloxane
• InChI: InChI=1S/C20H28O/c1-15(2)9-8-10-16(3)19-14-13-17(4)21-20(19)18-11-6-5-7-12-18/h5-7,9-12,17,19-20H,8,13-14H2,1-4H3/b16-10+
• InChI Key: GZZAFBBSXPONAB-MHWRWJLKSA-N
• Canonical SMILES: CC1CCC(C(O1)C2=CC=CC=C2)C(=CCC=C(C)C)C
• Isomeric SMILES: CC1CCC(C(O1)C2=CC=CC=C2)/C(=C/CC=C(C)C)/C
• Molecular Formula: C20H28O
• Molecular Weight: 284.4 g/mol

Description

6-methyl-3-[(2E)-6-methylhepta-2,5-dien-2-yl]-2-phenyloxane is an organic compound with the molecular formula C16H22O It is a derivative of oxane, featuring a phenyl group and a methylhepta-dienyl side chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-methyl-3-[(2E)-6-methylhepta-2,5-dien-2-yl]-2-phenyloxane typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the oxane ring and the phenyl group.

Formation of the Side Chain: The methylhepta-dienyl side chain is introduced through a series of reactions, including alkylation and dehydrogenation.

Coupling Reaction: The side chain is then coupled with the oxane ring under specific conditions, often involving catalysts and controlled temperatures.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

6-methyl-3-[(2E)-6-methylhepta-2,5-dien-2-yl]-2-phenyloxane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The phenyl group and the side chain can undergo substitution reactions with various reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Halogenating agents and nucleophiles are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution can introduce new functional groups into the molecule.

Scientific Research Applications

6-methyl-3-[(2E)-6-methylhepta-2,5-dien-2-yl]-2-phenyloxane has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a drug precursor.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-methyl-3-[(2E)-6-methylhepta-2,5-dien-2-yl]-2-phenyloxane involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and targets involved.

Comparison with Similar Compounds

Similar Compounds

6-methyl-3,5-heptadien-2-one: A structurally related compound with similar chemical properties.

6-methylhepta-3,5-dien-2-one: Another related compound with a different side chain configuration.

Uniqueness

6-methyl-3-[(2E)-6-methylhepta-2,5-dien-2-yl]-2-phenyloxane is unique due to its specific combination of the oxane ring, phenyl group, and methylhepta-dienyl side chain. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications.